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Introduction

Decades after its initial discovery, the Ki-67 antigen remains a cornerstone in cellular
proliferation analysis and a critical biomarker in cancer research and diagnostics. This technical
guide provides an in-depth exploration of the discovery, history, and core methodologies
associated with the Ki-67 antigen. We delve into the original experimental protocols, the
evolution of its detection, its regulatory pathways, and the quantitative data that underscore its
prognostic significance.

The Initial Discovery: A Serendipitous Finding in
Kiel

In 1983, a pivotal moment in cell proliferation research occurred in the laboratory of Dr.
Johannes Gerdes in Kiel, Germany.[1][2] While generating monoclonal antibodies against
nuclear antigens of a Hodgkin lymphoma cell line (L428), a particular antibody, designated "Ki-
67" (derived from Kiel and the 67th clone in the 96-well plate), exhibited a unique staining

pattern.[3][4][5] This antibody exclusively recognized a nuclear antigen present in proliferating
cells, laying the foundation for a new era in the assessment of cell growth fractions in tissues.
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The initial studies by Gerdes and his team established that the Ki-67 antigen is expressed
during all active phases of the cell cycle (G1, S, G2, and mitosis) but is conspicuously absent in
quiescent cells (GO phase).[3][4][6][7][8][9] This intrinsic property made the Ki-67 antibody a
powerful tool to determine the growth fraction of a given cell population.[9]

Timeline of Key Discoveries

Year Discovery Key Researchers

Discovery of the Ki-67 antigen
J. Gerdes, U. Schwab, H.

1983 and production of the original )
Lemke, H. Stein

monoclonal antibody.[4]

Characterization of Ki-67
J. Gerdes, H. Lemke, H.

1984 expression throughout the cell )
Baisch, et al.

cycle.[7][8][9]

Immunobiochemical and

molecular characterization of )
J. Gerdes, L. Li, C. Schlueter,

1991 the Ki-67 protein, revealing two Cal
etal.

isoforms of 345 and 395 kDa.
[10]

Development of the MIB-1

antibody, enabling Ki-67 _
1992 T o Cattoretti et al.

detection in formalin-fixed,

paraffin-embedded tissues.

Sequencing of the entire Ki-67
1996
gene locus.[3][5]

Experimental Protocols: The Foundation of Ki-67
Research

The following sections detail the methodologies employed in the foundational studies of the Ki-
67 antigen.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4516267/
https://pubmed.ncbi.nlm.nih.gov/6339421/
https://pubmed.ncbi.nlm.nih.gov/39990431/
https://scispace.com/papers/cell-cycle-analysis-of-a-cell-proliferation-associated-human-21ns77ufbl
https://pubmed.ncbi.nlm.nih.gov/6206131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11394081/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11394081/
https://pubmed.ncbi.nlm.nih.gov/6339421/
https://scispace.com/papers/cell-cycle-analysis-of-a-cell-proliferation-associated-human-21ns77ufbl
https://pubmed.ncbi.nlm.nih.gov/6206131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11394081/
https://pubmed.ncbi.nlm.nih.gov/2012175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4516267/
https://journals.biologists.com/jcs/article/135/11/jcs258932/275629/Physiological-functions-and-roles-in-cancer-of-the
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Production of the Original Ki-67 Monoclonal Antibody
(Gerdes et al., 1983)

The original Ki-67 antibody was a murine monoclonal antibody. The protocol for its production

is summarized below.

Experimental Workflow: Monoclonal Antibody Production
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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